Cas no 127692-20-0 (Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-)
127692-20-0 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
CAS No:127692-20-0
MF:C9H11N3O4
MW:225.201341867447
CID:163172
PubChem ID:468939
Update Time:2025-04-19
Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
- 6-nitro-2-(prop-2-enoxymethyl)-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 127692-20-0
- 6-Nitro-2-{[(prop-2-en-1-yl)oxy]methyl}-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 2-((Allyloxy)methyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
- Imidazo[2,1-b]oxazole, 2,3-dihydro-6-nitro-2-[(2-propenyloxy)methyl]-
- DTXSID90925950
- 2-(allyloxymethyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
- Imidazo(2,1-b)oxazole, 2,3-dihydro-6-nitro-2-((2-propenyloxy)methyl)-
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- Inchi: 1S/C9H11N3O4/c1-2-3-15-6-7-4-11-5-8(12(13)14)10-9(11)16-7/h2,5,7H,1,3-4,6H2
- InChI Key: JDIQKEYNOXNIMJ-UHFFFAOYSA-N
- SMILES: O1C2=NC(=CN2CC1COCC=C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.07503
- Monoisotopic Mass: 225.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- PSA: 79.42
Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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